
An In-depth Technical Guide to the Safe
Handling of Alpha-Estradiol-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alpha-Estradiol-d3

Cat. No.: B15615169 Get Quote

This guide provides comprehensive safety data and handling precautions for Alpha-Estradiol-
d3, intended for researchers, scientists, and professionals in drug development. Alpha-
Estradiol-d3 is a deuterated form of Alpha-Estradiol, a weak estrogen and a 5α-reductase

inhibitor.[1][2] As with any active pharmaceutical ingredient, understanding its hazard profile

and implementing appropriate safety measures is critical.

Section 1: GHS Hazard Identification and
Classification
Alpha-Estradiol-d3 is classified as a hazardous substance. The following tables summarize its

GHS classification and associated hazard and precautionary statements.[3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Carcinogenicity 2
H351: Suspected of causing

cancer.[3]

Reproductive Toxicity 1A
H360: May damage fertility or

the unborn child.[3]

Effects on or via lactation -
H362: May cause harm to

breast-fed children.[3]

Hazardous to the Aquatic

Environment, Acute Hazard
1

H400: Very toxic to aquatic life.

[3]

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects.[3]

Table 2: GHS Precautionary Statements
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Type Code Statement

Prevention P201
Obtain special instructions

before use.[3][4]

P202

Do not handle until all safety

precautions have been read

and understood.[3][4]

P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[3][4]

P263

Avoid contact during

pregnancy and while nursing.

[3][4]

P264
Wash skin thoroughly after

handling.[3]

P270
Do not eat, drink or smoke

when using this product.

P273
Avoid release to the

environment.[4]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[4]

Response P308 + P313
IF exposed or concerned: Get

medical advice/ attention.[4]

P391 Collect spillage.

Storage P405 Store locked up.

Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.

Section 2: Physical and Chemical Properties
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Understanding the physical and chemical properties of Alpha-Estradiol-d3 is essential for safe

handling and storage.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C18H21D3O2[5]

Molecular Weight 275.41 g/mol [5]

Appearance White to off-white solid[5]

Melting Point 176–179 °C[3]

Solubility
Soluble in ethanol and methanol; limited

solubility in water.[5]

Storage Temperature Room temperature.

Section 3: Experimental Protocols and Toxicological
Information
While specific experimental protocols for the deuterated compound are not readily available,

the toxicological profile is expected to be similar to that of alpha-estradiol.

Toxicological Data (for α-Estradiol):

Acute Toxicity: No significant acute toxicological data has been identified in literature

searches.[6]

Carcinogenicity: It is suspected of causing cancer.[3]

Reproductive Toxicity: May damage fertility or the unborn child and may cause harm to

breast-fed children.[3][6] There is ample evidence from animal experimentation that it can

cause developmental disorders.[6]

Mutagenicity: The substance has been shown to be mutagenic in at least one assay or

belongs to a family of chemicals that can cause damage to cellular DNA.[6]
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Experimental Considerations:

Due to its hazardous properties, all experimental work with Alpha-Estradiol-d3 should be

conducted in a designated area, such as a chemical fume hood, to minimize exposure.[7]

Researchers should develop and follow standard operating procedures (SOPs) that detail the

specific handling requirements for their experiments.

Section 4: Safe Handling and Emergency
Procedures
Engineering Controls:

Use only under a chemical fume hood.[7]

Ensure adequate ventilation.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[8]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC).[8] A lab coat or other protective

clothing should be worn.[8]

Respiratory Protection: If dust is generated, a dust mask (e.g., N95 type) should be used.[8]

Handling and Storage:

Avoid all personal contact, including inhalation.[6][8]

Do not eat, drink, or smoke when using this product.[4]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Store locked up.[7]

Avoid contact with strong oxidizing agents.[7][8]

First-Aid Measures:
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If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[7] If irritation or discomfort persists, seek medical attention.[8]

In Case of Skin Contact: Immediately remove all contaminated clothing. Flush skin with

running water and soap if available.[8]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Seek medical advice.[7]

If Swallowed: Do NOT induce vomiting. Call a physician or poison control center

immediately.[7]

Accidental Release Measures:

Minor Spills: Use dry clean-up procedures and avoid generating dust.[8] Dampen with water

to prevent dusting before sweeping.[6][8] Collect spillage and place it in suitable containers

for disposal.[6][8]

Major Spills: Evacuate personnel to safe areas.[7] Alert emergency responders and advise

them of the location and nature of the hazard.[6][8] Contain the spillage to prevent

environmental contamination.[6][8]

Section 5: Visual Guides for Safety and Handling
The following diagrams illustrate key safety and handling workflows for Alpha-Estradiol-d3.
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Hazard Identification

Handling Precautions Emergency Response

H351: Suspected Cancer Hazard

P201: Obtain Special InstructionsH360: Fertility/Unborn Child Hazard

H362: Breast-fed Child Hazard P263P263: Avoid Contact During Pregnancy/Nursing

H410: Aquatic Toxicity P273: Avoid Environmental Release

P280: Wear Appropriate PPE P308+P313: Seek Medical Attention if ExposedIn case of exposure

P391: Collect SpillageIn case of spill

Click to download full resolution via product page

Caption: GHS Hazard Identification and Response Flowchart.
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Preparation

Handling

Post-Handling

Read and Understand SDS

Obtain Special Instructions

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Avoid Dust Generation

No Eating, Drinking, or Smoking

Wash Hands and Exposed Skin

Store in a Tightly Closed,
Locked Container

Dispose of Waste According to Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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